Cas no 62457-11-8 (4-Octenedioic acid, 2-amino-2,7-dibutyl-, hydrochloride)

• Product Name: 4-Octenedioic acid, 2-amino-2,7-dibutyl-, hydrochloride
• CAS No: 62457-11-8
• MF: C₁₆H₃₀ClNO₄
• MW: 335.866704463959
• CID: 444151
• PubChem ID: 71386198
• Update Time: 2025-04-19

4-Octenedioic acid, 2-amino-2,7-dibutyl-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Octenedioic acid, 2-amino-2,7-dibutyl-, hydrochloride
• 2-amino-2,7-dibutyloct-4-enedioic acid,hydrochloride
• 62457-11-8
• DTXSID10808392
• 2-Amino-2,7-dibutyloct-4-enedioic acid--hydrogen chloride (1/1)

• Inchi： 1S/C16H29NO4.ClH/c1-3-5-9-13(14(18)19)10-7-8-12-16(17,15(20)21)11-6-4-2;/h7-8,13H,3-6,9-12,17H2,1-2H3,(H,18,19)(H,20,21);1H
• InChI Key： QOLVCPUMPDHGER-UHFFFAOYSA-N
• SMILES： Cl.OC(C(CC=CCC(C(=O)O)CCCC)(CCCC)N)=O

Computed Properties

• Exact Mass: 335.1865
• Monoisotopic Mass: 335.1863361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 12
• Complexity: 354
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 100.62